![molecular formula C13H17ClN2O4 B2624346 5-Chloro-6-[ethyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]pyridine-3-carboxylic acid CAS No. 2248358-27-0](/img/structure/B2624346.png)
5-Chloro-6-[ethyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]pyridine-3-carboxylic acid
Description
The compound “5-Chloro-6-[ethyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]pyridine-3-carboxylic acid” is a complex organic molecule. It contains a pyridine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms . The molecule also contains a carboxylic acid group (-COOH), an amine group (-NH2), and an ester group (-COOR), where R is the ethyl group .
Molecular Structure Analysis
The molecular formula of the compound is C12H15ClN2O2 . The presence of different functional groups like the carboxylic acid, amine, and ester groups would have a significant impact on the molecule’s three-dimensional structure and properties .Chemical Reactions Analysis
The compound contains several functional groups that could undergo various chemical reactions. For example, the carboxylic acid group could participate in acid-base reactions, the amine group could undergo reactions typical of amines, and the ester group could undergo hydrolysis .Physical and Chemical Properties Analysis
The physical and chemical properties of the compound would be influenced by its molecular structure and the presence of different functional groups. For instance, the presence of polar functional groups like the carboxylic acid and amine groups could enhance the compound’s water solubility .Future Directions
The potential applications and future directions for this compound would depend on its biological activity and physicochemical properties. It could potentially be explored for use in various fields, such as medicinal chemistry, given its complex structure and the presence of several functional groups .
Properties
IUPAC Name |
5-chloro-6-[ethyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]pyridine-3-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17ClN2O4/c1-5-16(12(19)20-13(2,3)4)10-9(14)6-8(7-15-10)11(17)18/h6-7H,5H2,1-4H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PFKFCMZLAWAODW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(C1=C(C=C(C=N1)C(=O)O)Cl)C(=O)OC(C)(C)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17ClN2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.74 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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